Cas no 2171896-63-0 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid
• CAS No: 2171896-63-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5849057
• PubChem ID: 165556390
• Update Time: 2025-07-18

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid
• EN300-1544638
• 2-hydroxy-4-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-hydroxybutanoic acid
• 2-hydroxy-4-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 2171896-63-0
• EN300-1570773
• EN300-1507856

• Inchi： 1S/C26H30N2O6/c29-23(25(31)32)13-14-27-24(30)16-9-11-17(12-10-16)28-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23,29H,9-15H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： RAICIUAWSIZCSR-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCCC(C(=O)O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid

Latest Research Insights on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid (CAS: 2171896-63-0)

The compound 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid (CAS: 2171896-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.

One of the most notable advancements in the research of this compound is its role in the synthesis of peptide-based therapeutics. The Fmoc group, a widely used protecting group in peptide chemistry, provides stability during the synthesis process while allowing for selective deprotection under mild conditions. The incorporation of the hydroxybutanoic acid moiety further enhances the molecule's utility by introducing a chiral center, which can be exploited for the stereoselective synthesis of bioactive peptides. Recent publications have highlighted its use in the development of novel antimicrobial peptides and targeted drug delivery systems.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid as a building block for the synthesis of cyclic peptides with enhanced bioavailability. The study revealed that the compound's structural rigidity, imparted by the cyclohexyl ring, contributes to improved metabolic stability and reduced off-target effects. These findings have significant implications for the design of next-generation peptide therapeutics, particularly in the treatment of chronic diseases such as diabetes and cancer.

Another area of active research involves the compound's potential as a linker in bioconjugation strategies. Its ability to form stable amide bonds with amino acids and other biomolecules makes it an attractive candidate for the development of antibody-drug conjugates (ADCs) and other targeted therapies. Recent work published in Bioconjugate Chemistry has shown that the hydroxybutanoic acid moiety can be functionalized to introduce additional reactive groups, enabling site-specific conjugation and improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the large-scale production and purification of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A study in Organic Process Research & Development reported a novel catalytic method for the efficient synthesis of this compound, achieving a significant reduction in reaction time and waste generation. These advancements are expected to facilitate its broader adoption in industrial applications.

In conclusion, the latest research on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid (CAS: 2171896-63-0) underscores its versatility and potential in chemical biology and pharmaceutical development. From peptide synthesis to bioconjugation, this compound continues to play a pivotal role in advancing therapeutic innovations. Future studies are likely to explore its applications in emerging areas such as personalized medicine and nanotechnology, further solidifying its importance in the field.